Cas no 2034298-89-8 (1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole)

• Product Name: 1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole
• CAS No: 2034298-89-8
• MF: C₂₁H₂₀N₄O₂
• MW: 360.409104347229
• CID: 5468671
• Update Time: 2025-10-29

1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (3-(1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone
• [3-(benzimidazol-1-yl)pyrrolidin-1-yl]-(6-methoxy-1H-indol-2-yl)methanone
• 1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

• Inchi： 1S/C21H20N4O2/c1-27-16-7-6-14-10-19(23-18(14)11-16)21(26)24-9-8-15(12-24)25-13-22-17-4-2-3-5-20(17)25/h2-7,10-11,13,15,23H,8-9,12H2,1H3
• InChI Key： FIUWWDOUHZUAFH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC(=CC=2N1)OC)N1CCC(C1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 360.15862589 g/mol
• Monoisotopic Mass: 360.15862589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.2
• Molecular Weight: 360.4

Additional information on 1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole

1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole: A Novel Compound with Promising Pharmacological Potential

1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular structure and potential therapeutic applications. This compound, with the CAS number 2034298-89-8, represents a novel class of 1,3-benzodiazole derivatives that incorporate a 6-methoxy-1H-indole-2-carbonyl moiety linked to a pyrrolidin-3-yl ring. The combination of these functional groups suggests a multifaceted pharmacological profile, making it a subject of interest for researchers exploring drug development and targeted therapy strategies.

The 1,3-benzodiazole scaffold is a well-established pharmacophore in medicinal chemistry, known for its role in various neurological disorders and metabolic diseases. The addition of the 6-methoxy-1H-indole-2-carbonyl group introduces a polar, aromatic fragment that may enhance the compound’s lipophilicity and bioavailability, while the pyrrolidin-3-yl ring contributes to its stereochemical complexity and potential interactions with biological targets. These structural features are critical in determining the compound’s mechanism of action and selectivity toward specific receptors or enzymes.

Recent studies have highlighted the potential therapeutic applications of 1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole in conditions such as neurodegenerative disorders, anxiety-related pathologies, and metabolic syndromes. For instance, the indole ring in this compound is known to exhibit antioxidant and anti-inflammatory properties, which could be beneficial in managing oxidative stress and inflammation associated with chronic diseases. Additionally, the benzodiazepine-like structure may modulate GABAergic pathways, offering potential applications in anxiety disorders and epilepsy.

The synthesis of 1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole typically involves multi-step organic reactions, including condensation reactions between indole derivatives and pyrrolidine compounds, followed by functional group modifications to achieve the desired molecular configuration. The methoxy group at the 6-position of the indole ring is particularly important, as it may influence the compound’s solubility and receptor binding affinity. Researchers are also exploring asymmetric synthesis techniques to control the stereochemistry of the pyrrolidin-3-yl ring, which could enhance the compound’s selectivity and efficacy.

1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole has been evaluated in preclinical studies for its in vitro and in vivo activities. In in vitro assays, the compound has demonstrated moderate to high potency against specific enzymes and receptors, such as 5-HT3 receptors and adenosine A1 receptors, which are implicated in various neurological and cardiovascular conditions. In in vivo models, the compound has shown promising anticonvulsant and anti-inflammatory effects, suggesting its potential as a multitarget drug.

Despite these encouraging findings, further clinical trials are necessary to fully assess the safety, pharmacokinetics, and therapeutic efficacy of 1-[1-(6-methoxy-1H-indole-2-carbonyl)pyrrolidin-3-yl]-1H-1,3-benzodiazole. Researchers are also investigating the structure-activity relationships (SAR) of this compound to optimize its pharmacological profile and reduce potential side effects. The development of this compound highlights the importance of molecular design in creating novel therapeutics with broad applications in modern medicine.